Cas no 2228971-69-3 (Benzyl 6-ethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate)

• Product Name: Benzyl 6-ethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• CAS No: 2228971-69-3
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 4641117
• Update Time: 2025-05-20

Benzyl 6-ethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 6-ethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

• Inchi： 1S/C15H17N3O2/c1-2-13-14-12(8-16-17-14)9-18(13)15(19)20-10-11-6-4-3-5-7-11/h3-8,13H,2,9-10H2,1H3,(H,16,17)
• InChI Key： QLMRVYJZDXMENS-UHFFFAOYSA-N
• SMILES： N1=CC2CN(C(OCC3=CC=CC=C3)=O)C(CC)C=2N1

Additional information on Benzyl 6-ethyl-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate: A Comprehensive Overview

Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate, also known by its CAS registry number CAS No. 2228971-69-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyrazoles, which are heterocyclic structures known for their versatility and bioactivity. The molecule consists of a benzyl group attached to a dihydropyrrolopyrazole ring system, with an ethyl substituent at the 6-position. Its structure is characterized by a fused bicyclic system, which contributes to its unique chemical properties and reactivity.

The synthesis of Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate involves a series of carefully designed reactions to achieve the desired stereochemistry and functional groups. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules using techniques like microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The dihydropyrrolopyrazole core has been identified as a scaffold for various bioactive molecules, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. Recent studies have demonstrated that Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate exhibits potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy. This makes it a valuable candidate for further exploration in drug discovery programs.

In addition to its pharmacological applications, this compound has shown potential in materials science. The rigid bicyclic structure of Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate lends itself well to applications in supramolecular chemistry and crystal engineering. Researchers have recently explored its use as a building block for self-assembled nanostructures and coordination polymers. These materials exhibit unique optical and electronic properties, making them attractive for use in advanced technologies such as organic electronics and sensors.

The study of Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate has also contributed to our understanding of heterocyclic chemistry. The compound's reactivity patterns and electronic properties provide insights into the behavior of similar molecules under various reaction conditions. For instance, recent investigations into its participation in cycloaddition reactions have revealed novel pathways for constructing complex molecular architectures.

From an environmental standpoint, the synthesis and application of Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate align with green chemistry principles. Modern synthetic strategies focus on minimizing waste generation and utilizing renewable resources wherever possible. This approach not only reduces the ecological footprint but also enhances the sustainability of chemical processes.

In conclusion, Benzyl 6-Ethyl-4,6-Dihydropyrrolo[3,4-C]Pyrazole-5(1H)-Carboxylate is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.